Cas no 1692685-96-3 (2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid)
1692685-96-3 structure
Product Name:2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid
CAS No:1692685-96-3
MF:C7H6F3NO2S
MW:225.188251018524
CID:5690915
PubChem ID:106784038
Update Time:2023-11-24
2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]propanoicacid
- 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid
- 1692685-96-3
- EN300-1137984
- 5-Thiazoleacetic acid, α-methyl-2-(trifluoromethyl)-
- 2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid
-
- Inchi: 1S/C7H6F3NO2S/c1-3(5(12)13)4-2-11-6(14-4)7(8,9)10/h2-3H,1H3,(H,12,13)
- InChI Key: XKWZNNLNQXWCAA-UHFFFAOYSA-N
- SMILES: S1C(C(F)(F)F)=NC=C1C(C(=O)O)C
Computed Properties
- Exact Mass: 225.00713409g/mol
- Monoisotopic Mass: 225.00713409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.497±0.06 g/cm3(Predicted)
- Boiling Point: 241.3±40.0 °C(Predicted)
- pka: 3.75±0.15(Predicted)
2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137984-1.0g |
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid |
1692685-96-3 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1137984-0.05g |
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid |
1692685-96-3 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1137984-0.1g |
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid |
1692685-96-3 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1137984-0.25g |
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid |
1692685-96-3 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1137984-0.5g |
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid |
1692685-96-3 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1137984-1g |
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid |
1692685-96-3 | 95% | 1g |
$986.0 | 2023-10-26 | |
| Enamine | EN300-1137984-2.5g |
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid |
1692685-96-3 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1137984-5g |
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid |
1692685-96-3 | 95% | 5g |
$2858.0 | 2023-10-26 | |
| Enamine | EN300-1137984-10g |
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid |
1692685-96-3 | 95% | 10g |
$4236.0 | 2023-10-26 |
2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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